2-methoxy-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-[4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C14H24N4O4S/c1-11-14(12(2)16(3)15-11)23(20,21)18-7-5-6-17(8-9-18)13(19)10-22-4/h5-10H2,1-4H3
• InChI Key: XAXTXXKKZGDPDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCCN(CC2)C(=O)COC
• Molecular Formula: C14H24N4O4S
• Molecular Weight: 344.43 g/mol

Description

2-methoxy-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone is a useful research compound. Its molecular formula is C14H24N4O4S and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The chemical compound 2-methoxy-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone, although not directly mentioned, is related to a class of compounds studied for various synthetic and chemical reaction pathways. One relevant study discusses the synthesis of pyrazoline and carbanion derivatives via reactions with diazo compounds, showcasing the compound's potential for creating diverse chemical structures and exploring regioisomerism in carbanion-quinone additions (Dean et al., 1980). Another study focuses on the synthesis of pentostatin, a potent adenosine deaminase inhibitor, highlighting the compound's utility in the development of pharmaceutical agents (Woo & Lee, 1990).

Antimicrobial Activity

Research into compounds similar to 2-methoxy-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone also includes the exploration of antimicrobial properties. A study on the synthesis of novel Schiff bases using thiophene-3-carbonitrile and pyrazole-4-carboxaldehydes derivatives revealed significant antimicrobial activity, suggesting potential applications in combating microbial infections (Puthran et al., 2019).

Photoisomerization and Alkylation Studies

Further research illustrates the compound's relevance in photoisomerization studies, where oxidation reactions were explored for the synthesis of oxathiepin-4-ones, demonstrating its application in understanding photoreactive chemical processes (Kowalewski & Margaretha, 1993). Additionally, alkylation reactions of triacetic acid lactone showcase the manipulation of chemical structures for synthetic utility (March et al., 1987).

Cycloaddition and Ring Expansion Reactions

The compound's framework is conducive to exploring cycloaddition reactions, as demonstrated by the synthesis of pyrazole-3-triflones, highlighting its utility in creating pharmaceutically attractive structures (Das et al., 2018). Moreover, studies on the activating groups for ring expansion provide insights into the versatility of related compounds in synthetic chemistry (Dean & Park, 1976).